1-[2-Oxo-2-(2,4,6-trimethylphenyl)ethyl]pyrrolidine-2,5-dione

• IUPAC Name: 1-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C15H17NO3/c1-9-6-10(2)15(11(3)7-9)12(17)8-16-13(18)4-5-14(16)19/h6-7H,4-5,8H2,1-3H3
• InChI Key: RRLQVMYSDFGITK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=O)CN2C(=O)CCC2=O)C
• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol

Description

1-[2-Oxo-2-(2,4,6-trimethylphenyl)ethyl]pyrrolidine-2,5-dione, also known as methylphenidate or Ritalin, is a central nervous system stimulant that is commonly prescribed for the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy. It is a potent psychostimulant that increases dopamine and norepinephrine levels in the brain, leading to enhanced cognitive function and improved attention and focus.

Mechanism of Action

1-[2-Oxo-2-(2,4,6-trimethylphenyl)ethyl]pyrrolidine-2,5-dione works by increasing the levels of dopamine and norepinephrine in the brain, which enhances cognitive function and improves attention and focus. It acts as a reuptake inhibitor, preventing the reuptake of dopamine and norepinephrine into presynaptic neurons and increasing their availability in the synaptic cleft.
Biochemical and Physiological Effects:
1-[2-Oxo-2-(2,4,6-trimethylphenyl)ethyl]pyrrolidine-2,5-dione has a number of biochemical and physiological effects on the brain and body. It increases dopamine and norepinephrine levels in the brain, leading to enhanced cognitive function and improved attention and focus. It also increases heart rate and blood pressure, and can cause vasoconstriction and appetite suppression.

Advantages and Limitations for Lab Experiments

1-[2-Oxo-2-(2,4,6-trimethylphenyl)ethyl]pyrrolidine-2,5-dione has a number of advantages and limitations for lab experiments. It is a potent psychostimulant that can be used to investigate the role of dopamine and norepinephrine in the brain and their effects on cognitive function. However, it is also a controlled substance that requires special handling and storage, and can be difficult to obtain and use in large quantities.

Future Directions

There are a number of future directions for research on 1-[2-Oxo-2-(2,4,6-trimethylphenyl)ethyl]pyrrolidine-2,5-dione. One area of research is the development of new and more effective treatments for ADHD and other cognitive disorders. Another area of research is the investigation of the long-term effects of psychostimulant use on brain development and plasticity. Additionally, research is needed to better understand the mechanisms of action of 1-[2-Oxo-2-(2,4,6-trimethylphenyl)ethyl]pyrrolidine-2,5-dione and other psychostimulants, and to develop new drugs that target these mechanisms more selectively and effectively.

Synthesis Methods

1-[2-Oxo-2-(2,4,6-trimethylphenyl)ethyl]pyrrolidine-2,5-dione is synthesized from alpha-phenyl-2-piperidine acetic acid through a series of chemical reactions. The first step involves the conversion of alpha-phenyl-2-piperidine acetic acid to alpha-phenyl-2-piperidine acetic anhydride, which is then reacted with methylamine to produce methyl alpha-phenyl-2-piperidine acetamide. The final step involves the cyclization of methyl alpha-phenyl-2-piperidine acetamide to 1-[2-Oxo-2-(2,4,6-trimethylphenyl)ethyl]pyrrolidine-2,5-dione.

Scientific Research Applications

1-[2-Oxo-2-(2,4,6-trimethylphenyl)ethyl]pyrrolidine-2,5-dione is widely used in scientific research to study the mechanisms of ADHD and other cognitive disorders. It is used as a tool to investigate the role of dopamine and norepinephrine in the brain and their effects on cognitive function. It is also used to study the effects of psychostimulants on brain development and plasticity.